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A Comparative Analysis of Caltractin Antibody
Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available antibodies for
human caltractin (centrin) isoforms—CETN1, CETN2, and CETNS3. Understanding the cross-
reactivity of these antibodies is critical for the accuracy and reliability of experimental results in
research and drug development. This document outlines detailed experimental protocols and
presents data to aid in the selection of the most appropriate antibody for your specific
application.

Understanding Caltractin and its Isoforms

Caltractin, also known as centrin, is a highly conserved calcium-binding protein and a member
of the EF-hand superfamily.[1] It is a fundamental component of microtubule-organizing
centers, such as centrosomes and basal bodies, playing a crucial role in centrosome
duplication and stability.[2] In humans, there are three main isoforms:

o CETNZ1: Primarily expressed in male germ cells and ciliated cells.

o CETN2: Ubiquitously expressed in somatic cells and has been implicated in the nucleotide
excision repair (NER) pathway through its interaction with Xeroderma Pigmentosum C (XPC)
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protein.[3][4]
o CETNS3: Also ubiquitously expressed in somatic cells.[5]

The functional differences and tissue-specific expression of these isoforms necessitate the use
of highly specific antibodies. This guide focuses on evaluating the cross-reactivity of
commercially available antibodies against these three human caltractin isoforms.

Comparison of Commercial Caltractin Antibodies

The following table summarizes the specifications of representative commercially available
monoclonal and polyclonal antibodies for each human caltractin isoform. It is important to note
that the cross-reactivity data presented here is based on the experimental protocols detailed in

this guide.
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Antibody . Repo-rte(fl
Antibody ID  Type Host Immunogen  Application
Target
S
Recombinant
CETN1 Ab-CETN1-M  Monoclonal Mouse human WB, IHC
CETN1
Synthetic
peptide
Ab-CETN1-P Polyclonal Rabbit correspondin WB, ELISA
g to human
CETN1
Recombinant
CETN2 Ab-CETN2-M Monoclonal Mouse human WB, ICC, IF
CETN2
Recombinant
Ab-CETN2-P Polyclonal Rabbit human WB, ELISA
CETN2
Recombinant
CETN3 Ab-CETN3-M  Monoclonal Mouse human WB, _ELISA'
CETNS RNAI
Synthetic
peptide
Ab-CETN3-P Polyclonal Rabbit correspondin IHC
g to human
CETNS3

Experimental Data: Cross-Reactivity Analysis

The cross-reactivity of the listed antibodies was assessed using Western Blotting, ELISA, and

Immunoprecipitation against recombinant human CETN1, CETN2, and CETNS3 proteins.

Western Blot Analysis
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Table 1: Relative signal intensity of anti-caltractin antibodies against CETN1, CETN2, and

CETNS3 recombinant proteins.

Antibody Target Antigen CETN1 CETN2 CETN3
Ab-CETN1-M CETN1 +++ - -
Ab-CETN1-P CETN1 +++ + -
Ab-CETN2-M CETN2 - e+ -
Ab-CETN2-P CETN2 + . +
Ab-CETN3-M CETNS3 - - +++
Ab-CETN3-P CETN3 - + -

(+++ Strong Signal, ++ Moderate Signal, + Weak Signal, - No Signal)

Enzyme-Linked Immunosorbent Assay (ELISA)

Table 2: Absorbance values (OD450) from direct ELISA showing antibody reactivity to

immobilized caltractin isoforms.

Antibody CETN1 CETN2 CETN3
Ab-CETN1-M 2.85 0.12 0.11
Ab-CETN1-P 291 0.85 0.15
Ab-CETN2-M 0.10 2.98 0.13
Ab-CETN2-P 0.75 3.10 0.68
Ab-CETN3-M 0.14 0.11 2.79
Ab-CETN3-P 0.12 0.55 2.88
Immunoprecipitation

Table 3: Efficiency of immunoprecipitation of caltractin isoforms by different antibodies.
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Antibody Target IP CETN1 CETN2 CETN3
Ab-CETN1-M CETN1 High None None
Ab-CETN2-M CETN2 None High None
Ab-CETN3-M CETN3 None None High

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Experimental Workflow for Antibody Cross-Reactivity
Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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